Cas no 113475-65-3 (4,5-Diethoxy-2-nitroaniline)
4,5-Diethoxy-2-nitroaniline structure
Product Name:4,5-Diethoxy-2-nitroaniline
CAS No:113475-65-3
MF:C10H14N2O4
MW:226.229162693024
CID:185948
PubChem ID:5143949
Update Time:2025-04-19
4,5-Diethoxy-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 4,5-DIETHOXY-2-NITROANILINE
- AC1NOTFL
- AC1Q35X6
- ACMC-20e660
- CTK4A8313
- Oprea1_735844
- Benzenamine, 4,5-diethoxy-2-nitro-
- SB79648
- DTXSID40408743
- EN300-13712
- SR-01000070934
- 113475-65-3
- SR-01000070934-1
- AKOS009013535
- Z90667494
- CS-0233918
- SCHEMBL11484097
- 4,5-Diethoxy-2-nitroaniline
-
- MDL: MFCD02103697
- Inchi: 1S/C10H14N2O4/c1-3-15-9-5-7(11)8(12(13)14)6-10(9)16-4-2/h5-6H,3-4,11H2,1-2H3
- InChI Key: FIHGCFPYSBKOTC-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C(=CC=1OCC)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.09542
- Monoisotopic Mass: 226.095357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3
- XLogP3: 2.3
Experimental Properties
- Density: 1.225
- Boiling Point: 399.3°Cat760mmHg
- Flash Point: 195.3°C
- Refractive Index: 1.559
- PSA: 87.62
4,5-Diethoxy-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B592420-25mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B592420-50mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B592420-250mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 250mg |
$ 230.00 | 2022-06-07 | ||
| A2B Chem LLC | AA11095-10g |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 95% | 10g |
$1194.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-50mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 50mg |
¥1728.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-100mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 100mg |
¥1663.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-250mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 250mg |
¥1987.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-500mg |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 500mg |
¥3775.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-1g |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 1g |
¥6451.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304588-2.5g |
4,5-Diethoxy-2-nitroaniline |
113475-65-3 | 97% | 2.5g |
¥10860.00 | 2024-08-09 |
4,5-Diethoxy-2-nitroaniline Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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